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Compound of Interest

Compound Name: Einecs 287-139-2

Cat. No.: B15186718 Get Quote

A comprehensive investigation into the chemical identity of CAS number 85409-69-4 reveals a

significant and persistent ambiguity in publicly available scientific and regulatory databases.

This ambiguity precludes the creation of a definitive technical guide on its structure elucidation,

as the substance itself lacks a single, consistently defined chemical structure.

Initial research into CAS 85409-69-4 uncovered conflicting information from various chemical

suppliers and databases. Some sources identify the substance as a complex

benzenesulphonic acid derivative with the molecular formula C43H89N3O10. In stark contrast,

other reputable sources classify it as a quaternary ammonium compound, specifically N-Alkyl-

N,N-dimethyl-N-benzylammonium chloride, or a mixture of related substances with varying

alkyl chain lengths (e.g., benzyl-C12-14-alkyldimethyl chlorides).

Further investigation into regulatory databases, such as the European Chemicals Agency

(ECHA), indicates that a substance with this CAS number is registered under the REACH

regulations. However, the information provided by ECHA does not resolve the structural

ambiguity. The substance is often described in broad terms based on its industrial uses and

applications rather than by a precise chemical structure. This is not uncommon for certain

industrial chemicals which are often registered as mixtures or "UVCB" substances (Substances

of Unknown or Variable composition, Complex reaction products or Biological materials).

The direct consequence of this lack of a single, well-defined chemical structure is the

impossibility of fulfilling the core requirements of a technical guide on its structure elucidation.

Without a confirmed molecular identity, the following critical components cannot be provided:
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Quantitative Data Presentation: It is not possible to summarize quantitative data (e.g.,

spectroscopic information) into structured tables as no specific and reliable data sets are

available for a compound with an unconfirmed structure.

Experimental Protocols: Detailed methodologies for key experiments such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are

entirely dependent on the molecule being analyzed. Without a known target structure, these

protocols cannot be described.

Visualization of Pathways and Workflows: The creation of diagrams for signaling pathways or

experimental workflows is contingent on having a defined chemical entity and understanding

its interactions or the process of its structural determination.

Logical Workflow for Structure Elucidation (Hypothetical)

While a specific elucidation for CAS 85409-69-4 cannot be detailed, a general logical workflow

for determining the structure of an unknown compound is presented below. This diagram

illustrates the necessary steps that would be taken if a pure, single substance were available

for analysis.
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General Workflow for Structure Elucidation

Initial Analysis

Spectroscopic Analysis

Structure Assembly & Verification

Sample Acquisition & Purity Assessment (e.g., HPLC, GC)

Elemental Analysis (e.g., CHN Analysis) Molecular Weight Determination (e.g., Mass Spectrometry)

Fragment Assembly & Hypothesis Generation

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HSQC, HMBC)

Infrared (IR) Spectroscopy
(Functional Group Identification)

UV-Vis Spectroscopy
(Chromophore Identification)

Comparison with Spectral Databases

Final Structure Proposal

Chemical Synthesis & Confirmation
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Caption: A generalized workflow for the structure elucidation of an unknown chemical

compound.

In conclusion, the significant discrepancies in the reported identity of CAS 85409-69-4 make it

impossible to provide an in-depth technical guide on its structure elucidation. The foundational

requirement for such a guide—a single, verifiable chemical structure—is currently unmet in the

public domain. Researchers, scientists, and drug development professionals are advised to

exercise caution when encountering this CAS number and to seek definitive analytical data for

the specific material they are handling.

To cite this document: BenchChem. [Unraveling the Enigma of CAS 85409-69-4: A Case of
Ambiguous Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186718#cas-85409-69-4-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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